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Compound of Interest

Compound Name: Iotasul

Cat. No.: B1205220 Get Quote

Overview and Chemical Structure
Iohexol is a well-established, non-ionic, water-soluble monomeric contrast agent widely used

for various radiographic procedures, including lymphography.[1][2][3] Its low osmolality

compared to ionic agents contributes to its favorable safety profile.[1][3] Iotasul is a non-ionic

dimeric, water-soluble contrast agent developed specifically to address some limitations of

conventional agents in lymphography. Its dimeric structure and higher molecular weight are

designed to reduce diffusion out of lymphatic vessels, allowing for a longer retention time and

better visualization.

The fundamental structural difference between the monomeric Iohexol and the dimeric Iotasul
is a key factor influencing their physicochemical properties and performance in lymphography.
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Chemical Structures

Iohexol (Monomer)

Iotasul (Dimer)

Single Tri-iodinated
Benzene Ring Core

N,N'-Bis(2,3-dihydroxypropyl)
-5-(N-(2,3-dihydroxypropyl)acetamido)

-2,4,6-triiodoisophthalamide

Attached Side Chains

Tri-iodinated
Benzene Ring 1

4-thiaheptanedioyldiimino
Linker

Tri-iodinated
Benzene Ring 2

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1205220?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Generalized Experimental Workflow for Canine CT Lymphography

Animal Preparation
(e.g., Beagle Dog)

Anesthesia Administered

Locate Injection Site
(e.g., Popliteal Lymph Node)

Percutaneous Injection
of Contrast Agent
(Iohexol or Iotasul)

Imaging Acquisition
- Radiography/Fluoroscopy

- Computed Tomography (CT)

Set Infusion Parameters
- Dose (e.g., 60 mgI/kg)
- Rate (e.g., 2 mL/min)

Image Analysis
- Assess Vessel Opacification
- Evaluate Spatial Resolution
- Monitor for Adverse Events

Pharmacokinetic Analysis
(Optional)

- Blood/Urine Collection
- Measure Iodine Concentration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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